Cas no 156380-33-5 (1-Pyrrolidinecarboxaldehyde,3-mercapto-, (3S)-)

• Product Name: 1-Pyrrolidinecarboxaldehyde,3-mercapto-, (3S)-
• CAS No: 156380-33-5
• MF: C₅H₉NOS
• MW: 131.196059942245
• CID: 107460
• PubChem ID: 45087486
• Update Time: 2025-04-18

1-Pyrrolidinecarboxaldehyde,3-mercapto-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxaldehyde,3-mercapto-, (3S)-
• 1-Pyrrolidinecarboxaldehyde,3-mercapto-,(3S)-(9CI)
• 156380-33-5
• (3S)-3-Sulfanylpyrrolidine-1-carbaldehyde
• DTXSID901260610
• (3S)-3-Mercapto-1-pyrrolidinecarboxaldehyde

• Inchi： 1S/C5H9NOS/c7-4-6-2-1-5(8)3-6/h4-5,8H,1-3H2/t5-/m0/s1
• InChI Key： UZTVLNLSJFWCLG-YFKPBYRVSA-N
• SMILES： S[C@@H]1CN(C=O)CC1

Computed Properties

• Exact Mass: 131.04000
• Monoisotopic Mass: 131.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 59.11000
• LogP: 0.72070